Cas no 1246748-00-4 (cyclobutylmethylhydrazine dihydrochloride)

• Product Name: cyclobutylmethylhydrazine dihydrochloride
• CAS No: 1246748-00-4
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD20233295
• CID: 1031681
• PubChem ID: 56604638
• Update Time: 2025-11-01

cyclobutylmethylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (Cyclobutylmethyl)hydrazine dihydrochloride
• cyclobutylmethylhydrazine,dihydrochloride
• cyclobutylmethylhydrazine dihydrochloride
• 1246748-00-4
• P12716
• DB-336171
• DTXSID70717830
• Hydrazine, (cyclobutylmethyl)-, hydrochloride (1:2)
• MFCD20233295
• D93648
• EN300-1068236
• SCHEMBL359603
• (CYCLOBUTYLMETHYL)HYDRAZINE 2HCL
• AKOS016013104
• (Cyclobutylmethyl)hydrazine--hydrogen chloride (1/2)
• AS-51454
• cyclobutylmethylhydrazine;dihydrochloride
• CS-0049633
• (Cyclobutylmethyl)hydrazinedihydrochloride
• SB15988

• MDL： MFCD20233295
• Inchi： 1S/C5H12N2.2ClH/c6-7-4-5-2-1-3-5;;/h5,7H,1-4,6H2;2*1H
• InChI Key： DBRNHJWJRZRAMD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1CCC1)N

Computed Properties

• Exact Mass: 172.0534038g/mol
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on cyclobutylmethylhydrazine dihydrochloride

Cyclobutylmethylhydrazine Dihydrochloride (CAS No. 1246748-00-4): An Overview of Its Properties, Applications, and Recent Research

Cyclobutylmethylhydrazine dihydrochloride (CAS No. 1246748-00-4) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent advancements in its use in various scientific and medical contexts.

Chemical Structure and Properties

Cyclobutylmethylhydrazine dihydrochloride is a hydrazine derivative characterized by a cyclobutylmethyl group attached to a hydrazine moiety, with two hydrochloric acid molecules as counterions. The molecular formula of this compound is C₅H₁₃N₃·2HCl, and it has a molecular weight of approximately 185.13 g/mol. The cyclobutyl ring imparts unique conformational flexibility to the molecule, which can influence its reactivity and biological activity.

In terms of physical properties, cyclobutylmethylhydrazine dihydrochloride is typically a white crystalline solid at room temperature. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point in the range of 190-195°C, which is influenced by the presence of the hydrochloric acid counterions.

Synthesis Methods

The synthesis of cyclobutylmethylhydrazine dihydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclobutylmethylamine with hydrazine in the presence of hydrochloric acid. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the reduction of a corresponding nitro compound using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method provides an efficient route to access the hydrazine derivative while minimizing side reactions.

Applications in Pharmaceutical Research

Cyclobutylmethylhydrazine dihydrochloride has shown promise in various pharmaceutical applications due to its ability to modulate biological processes at the molecular level. Recent studies have explored its potential as a lead compound for drug development, particularly in the areas of neurodegenerative diseases and cancer therapy.

In neurodegenerative diseases such as Alzheimer's and Parkinson's, cyclobutylmethylhydrazine dihydrochloride has been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, thereby potentially slowing down disease progression. These findings have paved the way for further clinical trials to evaluate its efficacy and safety in human patients.

In cancer research, cyclobutylmethylhydrazine dihydrochloride has been studied for its antiproliferative effects on various cancer cell lines. In vitro experiments have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing cyclobutylmethylhydrazine dihydrochloride. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of this compound with enhanced pharmacological properties. These derivatives were designed to improve solubility, bioavailability, and target specificity, making them more suitable for clinical applications.

Another notable development involves the use of cyclobutylmethylhydrazine dihydrochloride as a scaffold for developing prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. By attaching functional groups to the cyclobutylmethylhydrazine core, researchers have created prodrugs with improved pharmacokinetic profiles and reduced side effects.

Safety Considerations

While cyclobutylmethylhydrazine dihydrochloride holds significant potential for various applications, it is important to consider safety aspects during handling and use. Like other hydrazine derivatives, it can be toxic if ingested or inhaled in large quantities. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

To ensure safe handling and storage, it is recommended to keep the compound in tightly sealed containers away from heat sources and incompatible materials. Additionally, proper disposal methods should be followed to prevent environmental contamination.

Conclusion

Cyclobutylmethylhydrazine dihydrochloride (CAS No. 1246748-00-4) is a versatile compound with promising applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation into potential therapeutic uses. As research continues to advance, it is likely that new derivatives and formulations will emerge, expanding the scope of its utility in medicine.